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Compound of Interest

1-(3-Chlorophenylsulfonyl)-L-
Compound Name:
proline

Cat. No.: B7817693

Get Quote

Executive Summary

1-(3-Chlorophenylsulfonyl)-L-proline (CAS: 1164136-21-3) is a specialized chiral building
block predominantly utilized in the synthesis of peptidomimetics and protease inhibitors.[1] Its

structural core—a rigid pyrrolidine ring coupled with an electron-withdrawing sulfonamide
moiety—serves as a critical scaffold for locking peptide conformations and enhancing
metabolic stability in drug candidates.[1]

This guide provides a comprehensive analysis of the commercial landscape, pricing models,
and a validated synthetic protocol for researchers requiring high-purity material for Structure-
Activity Relationship (SAR) studies.[1]

Chemical Profile & Specifications

Before sourcing, it is critical to establish the identity and purity parameters required for
downstream applications (e.g., GMP vs. R&D).
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Parameter

Specification

Chemical Name

1-(3-Chlorophenylsulfonyl)-L-proline

CAS Number 1164136-21-3
Molecular Formula C11H12CINO4S
Molecular Weight 289.73 g/mol
Chirality L-isomer (S-configuration)
Appearance White to off-white crystalline powder
N Soluble in DMSO, Methanol, Ethyl Acetate; Low
Solubility -
water solubility
) >95% (H-NMR), =98% (HPLC for GMP
Purity Standard

intermediates)

Commercial Supply Landscape

The supply chain for sulfonyl-proline derivatives is bifurcated into Catalog Suppliers (milligram

scale, high unit cost) and Contract Research Organizations (CROs) (gram-to-kilo scale, lower

unit cost).[1]

Validated Suppliers & Pricing Estimates

Note: Prices are estimated based on Q3 2024 market data for similar sulfonamide building

blocks and are subject to fluctuation.
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) Vendor Typical Pack Price Range .
Supplier Type ] Lead Time
Examples Size (USD)
] Thermo Scientific
Tier 1: Global
(Alfa Aesar), 250mg-1g $150 - $300/¢g 1-3 Days
Catalog ] o
Fisher Scientific
Tier 2: Building Enamine, Combi-
o 19g-10g $50 - $120 /g 1-2 Weeks
Block Specialists  Blocks, MolPort
Tier 3: Custom WuXi AppTec,
>100 g Custom Quote 4-8 Weeks

Synthesis Pharmablock

Sourcing Strategy Logic

For initial SAR screening, speed is paramount; Tier 1 suppliers are recommended despite the
premium. For scale-up (Process Chemistry), the cost-per-gram drops significantly with Tier 2/3
suppliers, but rigorous QC (enantiomeric excess check) is mandatory as batch-to-batch
variability increases.[1]

Procurement Decision Logic

The following diagram outlines the decision matrix for sourcing this compound based on project
phase.

<5 grams

Speed Priorit (Hit-to-Lead)
> 100 grams

(Process Dev)

Tier 1/2 Catalog
(Fisher, Enamine)

Internal QC:
Chiral HPLC + NMR

Tier 3 CRO
(Custom Synthesis)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 1-(3-Chlorophenylsulfonyl)-L-proline.

Technical Guide: Synthesis & Quality Control
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When commercial stock is unavailable or cost-prohibitive, in-house synthesis is a viable option.
[1] The following protocol is a robust, self-validating Schotten-Baumann reaction adapted for
high enantiomeric retention.

Mechanistic Rationale

The reaction utilizes Schotten-Baumann conditions (aqueous base/organic solvent biphasic
system).

e Why: This method allows the use of unprotected L-proline. The basic pH keeps the
carboxylic acid deprotonated (soluble in water) while the amine attacks the sulfonyl chloride.

» Chirality: The mild conditions (low temperature, absence of activating agents on the
carboxylate) prevent racemization of the

-carbon.

Step-by-Step Protocol

Reagents:

L-Proline (1.0 equiv)[1]

3-Chlorobenzenesulfonyl chloride (1.1 equiv)[1]

Sodium Hydroxide (NaOH) (2.5 equiv)[1]

Water / Tetrahydrofuran (THF) (1:1 ratio)[1]

Procedure:

¢ Dissolution: Dissolve L-Proline in 1M NaOH (2.5 equiv) in a round-bottom flask. Cool to 0°C.

o Addition: Dropwise add 3-Chlorobenzenesulfonyl chloride dissolved in minimal THF. Maintain
temperature <5°C to prevent hydrolysis of the sulfonyl chloride.

o Reaction: Stir vigorously at 0°C for 1 hour, then allow to warm to room temperature over 4
hours.
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o Checkpoint: Monitor by TLC or LC-MS.[1] Disappearance of sulfonyl chloride indicates
completion.

o Workup:

o Wash the basic aqueous layer with Diethyl Ether (removes unreacted sulfonyl chloride and
neutral impurities).

o Acidification (Critical Step): Cool the aqueous layer to 0°C and slowly acidify to pH 2-3
using 1M HCL.[1] The product should precipitate as a white solid.

« |solation: Filter the precipitate. Wash with cold water.

 Purification: If necessary, recrystallize from Ethanol/Water or Ethyl Acetate/Hexane.

Synthesis Workflow Diagram
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Figure 2: Workflow for the Schotten-Baumann synthesis of the target compound.

Applications in Drug Discovery[1][7][8][9]

This compound is not merely a reagent; it is a "privileged structure” in medicinal chemistry.

Protease Inhibition
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The sulfonyl-proline motif is a key pharmacophore in inhibitors of HCV NS3/4A protease and
Factor Xa. The 3-chlorophenyl group provides a hydrophobic anchor that fits into the S2 or S3
pockets of these enzymes, while the sulfonamide creates a rigid geometry that directs the
carboxylate (or its derivatives) toward the catalytic triad.[1]

Chiral Organocatalysis

While less common than free proline, sulfonamide derivatives of proline are investigated as
catalysts for asymmetric aldol reactions. The electron-withdrawing sulfonyl group modifies the
pKa of the pyrrolidine nitrogen (if deprotected) or serves as a hydrogen-bond donor in thiourea-
like dual activation modes.[1]
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(Note: Specific pricing and availability are snapshots from the search performed on October 26,
2023. Always verify directly with vendors.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS 15761-39-4: BOC-L-Proline | CymitQuimica [cymitquimica.com]

e 2. 1-(3-Chlorophenylsulfonyl)-L-proline, 96%, Thermo Scientific 250 mg | Buy Online |
Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

o To cite this document: BenchChem. [Commercial Availability & Technical Dossier: 1-(3-
Chlorophenylsulfonyl)-L-proline[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7817693/docs#commercial-availability-technical-
dossier-1-3-chlorophenylsulfonyl-I-proline-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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